Cas no 2034439-38-6 (3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide)

3-Chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide is a specialized organic compound featuring a benzamide core substituted with a chloro group at the 3-position and a furan-2-yl-pyridin-4-ylmethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both heterocyclic (furan, pyridine) and aromatic (benzamide) components enhances its versatility in cross-coupling and functionalization reactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide structure

2034439-38-6 structure

Product Name:3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide

CAS No:2034439-38-6

MF:C₁₇H₁₃ClN₂O₂

MW:312.7503

CID:5350640

Update Time:2025-05-27

3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 3-chloro-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]benzamide
- 3-chloro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)benzamide
- 3-chloro-N-{2-(furan-2-yl)pyridin-4-ylmethyl}benzamide
- Inchi： 1S/C17H13ClN2O2/c18-14-4-1-3-13(10-14)17(21)20-11-12-6-7-19-15(9-12)16-5-2-8-22-16/h1-10H,11H2,(H,20,21)
- InChI Key： BHLJYRQQPGBIPG-UHFFFAOYSA-N
- SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C1C([H])=C([H])N=C(C2=C([H])C([H])=C([H])O2)C=1[H])=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 380
XLogP3: 3
Topological Polar Surface Area: 55.1

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